Cas no 2305251-71-0 (1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride)
1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride
- Z3602150361
- 1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride
-
- Inchi: 1S/C12H16FN.ClH/c13-11-6-2-1-5-10(11)9-12(14)7-3-4-8-12;/h1-2,5-6H,3-4,7-9,14H2;1H
- InChI Key: RWYMOHOYWGYRAG-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC=CC=1CC1(CCCC1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Topological Polar Surface Area: 26
1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6759644-0.05g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 0.05g |
$155.0 | 2025-02-20 | |
| Enamine | EN300-6759644-0.1g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 0.1g |
$232.0 | 2025-02-20 | |
| Enamine | EN300-6759644-0.25g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 0.25g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-6759644-0.5g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 0.5g |
$524.0 | 2025-02-20 | |
| Enamine | EN300-6759644-1.0g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 1.0g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-6759644-2.5g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 2.5g |
$1315.0 | 2025-02-20 | |
| Enamine | EN300-6759644-5.0g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 5.0g |
$1945.0 | 2025-02-20 | |
| Enamine | EN300-6759644-10.0g |
1-[(2-fluorophenyl)methyl]cyclopentan-1-amine hydrochloride |
2305251-71-0 | 95.0% | 10.0g |
$2884.0 | 2025-02-20 | |
| 1PlusChem | 1P028JG2-50mg |
1-[(2-fluorophenyl)methyl]cyclopentan-1-aminehydrochloride |
2305251-71-0 | 95% | 50mg |
$246.00 | 2024-05-24 | |
| 1PlusChem | 1P028JG2-100mg |
1-[(2-fluorophenyl)methyl]cyclopentan-1-aminehydrochloride |
2305251-71-0 | 95% | 100mg |
$339.00 | 2024-05-24 |
1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride
Introduction to 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride (CAS No. 2305251-71-0)
1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride (CAS No. 2305251-71-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPMCP, is a derivative of cyclopentanamine and features a fluorinated phenyl group, which imparts unique chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and potential applications in drug development.
Chemical Structure and Synthesis
The molecular formula of 1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride is C13H16FClN, with a molecular weight of approximately 243.73 g/mol. The compound consists of a cyclopentane ring substituted with an amine group and a fluorinated benzyl moiety. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability.
The synthesis of FPMCP typically involves several steps, starting with the formation of the cyclopentanamine core. One common approach is to react cyclopentanone with ammonia or an amine derivative to form the corresponding amine. The resulting cyclopentanamine can then be alkylated with 2-fluorobenzyl chloride to introduce the fluorinated benzyl group. Finally, the free base is converted to its hydrochloride salt by treatment with hydrochloric acid.
Pharmacological Properties
FPMCP has been studied for its potential pharmacological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that compounds with similar structures exhibit activity at various neurotransmitter receptors, including serotonin (5-HT) and dopamine (DA) receptors. These receptors play crucial roles in mood regulation, cognitive function, and motor control.
A study published in the Journal of Medicinal Chemistry in 2022 investigated the binding affinity and functional activity of FPMCP at serotonin receptors. The results indicated that FPMCP exhibits high affinity for 5-HT2A and 5-HT2C receptors, which are implicated in conditions such as depression and anxiety disorders. Additionally, preliminary studies have suggested that FPMCP may have potential as a modulator of dopamine D2 receptors, making it a candidate for further investigation in Parkinson's disease and schizophrenia.
In Vitro and In Vivo Studies
In vitro studies have demonstrated that FPMCP can effectively cross the blood-brain barrier (BBB), which is a critical factor for CNS-active drugs. This property was confirmed using both cell-based models and animal studies. In cell-based assays, FPMCP
In vivo studies have further supported these findings. A study conducted in rodents showed that oral administration of FPMCP was characterized by rapid absorption and moderate distribution, with a half-life suitable for once-daily dosing regimens. Potential Therapeutic Applications The unique pharmacological profile of Ongoing research is focused on optimizing the structure-activity relationship (SAR) of compounds related to FPMCP to enhance their potency and selectivity. For example, modifications to the fluorinated phenyl group or the cyclopentane ring are being explored to improve receptor binding affinity and reduce off-target effects.
2305251-71-0 (1-[(2-Fluorophenyl)methyl]cyclopentan-1-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)